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Cat. No.: B15548289
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data
integral to the structural elucidation of Fluprostenol serinol amide, a synthetic analog of
prostaglandin F2a. While detailed experimental data for this specific compound is not
extensively available in public literature, this document outlines the standard analytical
workflows and presents the known physicochemical properties. The experimental protocols
described herein are representative of the state-of-the-art techniques employed for the
structural characterization of novel prostaglandin analogs.

Physicochemical Properties of Fluprostenol Serinol
Amide

The fundamental physicochemical data for Fluprostenol serinol amide provide the initial
parameters for its identification and characterization. This information is crucial for sample
preparation, selection of analytical techniques, and interpretation of subsequent experimental
results. The known properties are summarized in the table below.
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Property Value

Chemical Formula C26H36F3NO~
Molecular Weight 531.6 g/mol

CAS Number 1176658-85-7
Appearance A solution in ethanol
Purity =98%

Solubility (mg/ml)

DMF: 30, DMSO: 20, Ethanol: 30, PBS (pH 7.2):
10

UV Absorption

222,277 nm

SMILES String
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Experimental Protocols for Structural Elucidation

The complete structural elucidation of a novel compound like Fluprostenol serinol amide
necessitates a multi-faceted analytical approach, primarily relying on Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and potentially X-ray
Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise molecular
structure of a compound in solution. A suite of 1D and 2D NMR experiments would be required
for the complete assignment of all proton (*H) and carbon (*3C) signals and to establish the
connectivity and stereochemistry of the molecule.

2.1.1. Sample Preparation

A sample of Fluprostenol serinol amide (typically 1-10 mg) would be dissolved in a
deuterated solvent (e.g., CDClz, DMSO-ds, or D20) to a concentration of approximately 2-10
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mM. The choice of solvent depends on the solubility of the compound and the desired
experimental conditions.

2.1.2. NMR Experiments
e H NMR: Provides information on the chemical environment and coupling of protons.
e 13C NMR: Determines the number and type of carbon atoms.

o DEPT (Distortionless Enhancement by Polarization Transfer): Differentiates between CH,
CHz, and CHs groups.

e COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the molecule.

e HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and
carbon atoms.

o HMBC (Heteronuclear Multiple Bond Correlation): Establishes long-range correlations
between protons and carbons, crucial for connecting different parts of the molecule.

 NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information on the spatial
proximity of protons, which is essential for determining the stereochemistry.

2.1.3. Data Analysis

The analysis of the resulting spectra would involve the assignment of all chemical shifts and
the determination of coupling constants. This data, when pieced together, reveals the complete
covalent structure and relative stereochemistry of Fluprostenol serinol amide.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound and to
gain insights into its structure through fragmentation analysis. High-resolution mass
spectrometry (HRMS) is particularly important for confirming the elemental composition.

2.2.1. lonization Techniques
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» Electrospray lonization (ESI): A soft ionization technique suitable for polar molecules like
Fluprostenol serinol amide, which minimizes fragmentation and primarily produces the
protonated molecule [M+H]* or other adducts.

o Matrix-Assisted Laser Desorption/lonization (MALDI): Another soft ionization technique that
can be used for confirmation.

2.2.2. Mass Analyzers

o Time-of-Flight (TOF) or Orbitrap: These high-resolution mass analyzers are used to
accurately determine the mass-to-charge ratio (m/z) of the parent ion, allowing for the
confirmation of the molecular formula.

o Tandem Mass Spectrometry (MS/MS): Involves the fragmentation of the parent ion to
produce a characteristic fragmentation pattern. This pattern provides valuable information
about the different structural motifs within the molecule.

2.2.3. Data Analysis

The HRMS data would be used to confirm the elemental composition of Fluprostenol serinol
amide. The MS/MS fragmentation pattern would be analyzed to identify characteristic losses of
functional groups, which helps in confirming the proposed structure.

X-ray Crystallography

For an unambiguous determination of the three-dimensional structure, including the absolute
stereochemistry, single-crystal X-ray crystallography is the gold standard.

2.3.1. Crystallization

The primary challenge for this technique is growing a single crystal of sufficient size and quality.
This involves screening a wide range of solvents, temperatures, and crystallization techniques
(e.g., slow evaporation, vapor diffusion).

2.3.2. Data Collection and Structure Solution

A suitable crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction
pattern is collected and processed to generate an electron density map. This map is then used
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to build a model of the molecule and refine its atomic positions.
2.3.3. Data Analysis

The final output of an X-ray crystallographic analysis is a detailed 3D model of the molecule,
including precise bond lengths, bond angles, and torsional angles. This provides definitive
proof of the molecular structure and stereochemistry.

Visualizations
Workflow for Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a novel
prostaglandin analog like Fluprostenol serinol amide.
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» To cite this document: BenchChem. [Structural Elucidation of Fluprostenol Serinol Amide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548289/docs#structural-elucidation-of-fluprostenol-
serinol-amide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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